Cas no 634559-60-7 (2-Piperazin-1-yl-1-(2-thienyl)ethanol)

• Product Name: 2-Piperazin-1-yl-1-(2-thienyl)ethanol
• CAS No: 634559-60-7
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• MDL: MFCD05228237
• CID: 5045436
• PubChem ID: 4681969
• Update Time: 2025-11-05

2-Piperazin-1-yl-1-(2-thienyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-piperazin-1-yl-1-(2-thienyl)ethanol
• 2-piperazin-1-yl-1-thiophen-2-ylethanol
• SBB081572
• 2-piperazinyl-1-(2-thienyl)ethan-1-ol
• 2-Piperazin-1-yl-1-(2-thienyl)ethanol

• MDL： MFCD05228237
• Inchi： 1S/C10H16N2OS/c13-9(10-2-1-7-14-10)8-12-5-3-11-4-6-12/h1-2,7,9,11,13H,3-6,8H2
• InChI Key： RWAQKOWZBLVGQY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN1CCNCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 63.7

Additional information on 2-Piperazin-1-yl-1-(2-thienyl)ethanol

Comprehensive Analysis of 2-Piperazin-1-yl-1-(2-thienyl)ethanol (CAS No. 634559-60-7): Properties, Applications, and Research Insights

2-Piperazin-1-yl-1-(2-thienyl)ethanol (CAS No. 634559-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a piperazine ring and a thienyl group, exhibits intriguing physicochemical properties that make it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its potential as a building block for heterocyclic compounds, which are widely used in medicinal chemistry.

The molecular structure of 2-Piperazin-1-yl-1-(2-thienyl)ethanol combines a piperazine moiety with a thiophene derivative, creating a versatile scaffold for further chemical modifications. This combination is particularly valuable in the design of bioactive molecules, as both piperazine and thienyl groups are known to enhance binding affinity and pharmacokinetic properties. Recent studies have explored its role in the synthesis of CNS-targeting agents, given the compound's ability to cross the blood-brain barrier, a hot topic in neurodegenerative disease research.

In the context of current trends, 2-Piperazin-1-yl-1-(2-thienyl)ethanol aligns with the growing demand for small molecule therapeutics and precision medicine approaches. The pharmaceutical industry is actively investigating similar compounds for their potential in treating neurological disorders, which ranks among the most searched health topics globally. Its ethanol functional group further enhances solubility, addressing a common challenge in drug formulation – a frequently discussed subject in pharmacokinetic optimization forums.

From a synthetic chemistry perspective, the preparation of 2-Piperazin-1-yl-1-(2-thienyl)ethanol typically involves nucleophilic substitution reactions between appropriately functionalized piperazine derivatives and 2-thienyl precursors. The compound's chiral center at the ethanol-bearing carbon atom adds another layer of complexity and opportunity, as enantioselective synthesis remains a cutting-edge area in organic chemistry. This aspect connects with the current emphasis on stereoselective drug development, a trending topic in medicinal chemistry circles.

The analytical characterization of 2-Piperazin-1-yl-1-(2-thienyl)ethanol typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The growing integration of AI-assisted molecular characterization in chemical analysis represents an exciting development that could further enhance the study of such compounds, addressing common search queries about automation in chemical research.

Beyond pharmaceutical applications, 2-Piperazin-1-yl-1-(2-thienyl)ethanol has shown promise in materials science, particularly in the development of organic semiconductors. The thienyl component contributes to electron delocalization, while the piperazine moiety offers structural flexibility. This dual functionality makes the compound interesting for optoelectronic materials research, a field experiencing rapid growth due to demands for flexible electronics and renewable energy technologies.

Quality control and standardization of 2-Piperazin-1-yl-1-(2-thienyl)ethanol present important considerations for researchers. Establishing reliable HPLC methods for purity assessment and developing appropriate storage conditions are essential for reproducible results. These practical aspects frequently appear in scientific discussions and online searches related to research compound handling, reflecting the compound's transition from academic curiosity to practical research tool.

The safety profile of 2-Piperazin-1-yl-1-(2-thienyl)ethanol continues to be evaluated through standard toxicological studies. While not classified as hazardous under normal research conditions, proper laboratory safety protocols should always be followed when handling this or any chemical substance. This emphasis on safety aligns with increasing public interest in responsible research practices, a topic that frequently trends in scientific community discussions.

Future research directions for 2-Piperazin-1-yl-1-(2-thienyl)ethanol may explore its potential as a molecular scaffold for library development in drug discovery programs. The compound's modular structure lends itself well to combinatorial chemistry approaches, which remain a popular strategy in pharmaceutical research. Additionally, its possible applications in catalysis and coordination chemistry warrant further investigation, particularly given the current focus on sustainable chemical processes.

In conclusion, 2-Piperazin-1-yl-1-(2-thienyl)ethanol (CAS No. 634559-60-7) represents a fascinating case study in modern chemical research. Its unique structural features, combined with diverse potential applications, position it as a compound of continuing interest across multiple scientific disciplines. As research methodologies advance and new applications emerge, this molecule will likely remain relevant in addressing some of the most pressing challenges in medicinal chemistry and materials science.